Cas no 1143-70-0 (Urolithin A)

Urolithin A is a bioactive metabolite produced by gut microbiota through the transformation of ellagitannins and ellagic acid, found in foods like pomegranates and nuts. It is recognized for its potential role in promoting cellular health by enhancing mitophagy, the process of clearing damaged mitochondria. Research suggests Urolithin A may support muscle function, longevity, and metabolic health due to its ability to upregulate mitochondrial biogenesis and improve cellular energy efficiency. Its bioavailability and stability make it a compound of interest in nutraceutical and therapeutic applications. Studies continue to explore its mechanisms and efficacy in age-related and metabolic disorders.
Urolithin A structure
Urolithin A structure
Product name:Urolithin A
CAS No:1143-70-0
MF:C13H8O4
MW:228.200223922729
MDL:MFCD20275235
CID:219565
PubChem ID:5488186

Urolithin A Chemical and Physical Properties

Names and Identifiers

    • 6H-Dibenzo[b,d]pyran-6-one,3,8-dihydroxy-
    • 3,8-dihydroxybenzo[c]chromen-6-one
    • UROLITHIN A
    • 3,8-Dihydroxy-6H-dibenzo<b,d>pyran-6-one
    • 3,8-Dihydroxyurolithin
    • urolithin B
    • urolithin-A
    • 3,8-Dihydroxy-6H-benzo[c]chromen-6-one
    • 2',7-Dihydroxy-3,4-benzocoumarin
    • 3,8-Hydroxydibenzo-alpha-pyrone
    • 3,8-dihydroxy-6H-dibenzo(b,d)pyran-6-one
    • 6H-Dibenzo[b,d]pyran-6-one, 3,8-dihydroxy-
    • 3,8-dihydroxy-6h-dibenzo[b,d]pyran-6-one
    • 6H-Dibenzo(b,d)pyran-6-one, 3,8-dihydroxy-
    • 3,8-dihydroxy-urolithin
    • RIUPLDUFZCXCHM-UHFFFAOYSA-N
    • Urolithin A, >=97% (HPLC)
    • s5312
    • DB
    • ILJ8NEF6DT
    • EX-A4345
    • UNII-ILJ8NEF6DT
    • CCG-266776
    • CHEBI:168442
    • DB15464
    • A901528
    • AC-31959
    • SCHEMBL803408
    • EN300-7415486
    • SY070232
    • CHEMBL1836264
    • AKOS028108778
    • MFCD20275235
    • J-003086
    • Q15634120
    • Mitopure
    • FT-0778244
    • 2-Biphenylcarboxylic acid, 2',4,4'-trihydroxy-, delta-lactone
    • CS-6305
    • 3,8-DIHYDROXYBENZO(C)CHROMEN-6-ONE
    • 1143-70-0
    • DTXSID40150694
    • Y10574
    • Uro-A
    • HY-100599
    • DS-19328
    • DTXCID3073185
    • Urolithin A [WHO-DD]
    • Urolithin A?
    • DB-122496
    • C22595
    • 3,8-dihydroxy-6H-benzo(c)chromen-6-one
    • Urolithin A
    • MDL: MFCD20275235
    • Inchi: 1S/C13H8O4/c14-7-1-3-9-10-4-2-8(15)6-12(10)17-13(16)11(9)5-7/h1-6,14-15H
    • InChI Key: RIUPLDUFZCXCHM-UHFFFAOYSA-N
    • SMILES: O1C(C2C([H])=C(C([H])=C([H])C=2C2C([H])=C([H])C(=C([H])C1=2)O[H])O[H])=O

Computed Properties

  • Exact Mass: 228.04200
  • Monoisotopic Mass: 228.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 16
  • Molecular Weight: 228.20
  • Topological Polar Surface Area: 66.8
  • Surface Charge: 0
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: White to off-white solid powder
  • Density: 1.516±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 340-345 ºC
  • Boiling Point: 527.9°C at 760 mmHg
  • Flash Point: 214.2°C
  • Refractive Index: 1.717
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),
  • PSA: 70.67000
  • LogP: 2.35740

Urolithin A Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Urolithin A Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Urolithin A Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB489245-5 g
3,8-Dihydroxy-6H-benzo[c]chromen-6-one, 95%; .
1143-70-0 95%
5g
€265.20 2023-04-20
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP3063-20mg
Urolithin A
1143-70-0 ≥98%
20mg
¥400元 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-475514A-100mg
Urolithin A,
1143-70-0 ≥94%
100mg
¥14666.00 2023-09-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
U884401-1g
Urolithin A
1143-70-0 ≥98%
1g
¥2,960.00 2022-01-13
ChemScence
CS-6305-10mg
Urolithin A
1143-70-0 98.05%
10mg
$110.0 2022-04-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
U884401-50mg
Urolithin A
1143-70-0 ≥98%
50mg
¥420.00 2022-01-13
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7174-5 mg
Urolithin A
1143-70-0 98.00%
5mg
¥673.00 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU244-200mg
Urolithin A
1143-70-0 99+%
200mg
¥1067.0 2022-06-09
TRC
U847000-25mg
Urolithin A
1143-70-0
25mg
$ 305.00 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HU244-50mg
Urolithin A
1143-70-0 99+%
50mg
¥426.0 2022-06-09

Urolithin A Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1143-70-0)Urolithin A
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Purity:99%
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Amadis Chemical Company Limited
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(CAS:1143-70-0)Urolithin A
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Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:08
Price ($):423.0
Wuhan ChemNorm Biotech Co.,Ltd.
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(CAS:1143-70-0)Urolithin A
Order Number:TBW01346
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Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized
Purity:>98%
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atkchemica
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(CAS:1143-70-0)Urolithin A
Order Number:CL17503
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:39
Price ($):discuss personally

Urolithin A Related Literature

Additional information on Urolithin A

Exploring the Potent Benefits of Urolithin A (CAS No. 1143-70-0): A Breakthrough in Longevity and Cellular Health

In recent years, Urolithin A (CAS No. 1143-70-0) has emerged as a groundbreaking compound in the field of nutraceuticals and anti-aging research. This naturally occurring metabolite, derived from ellagitannins found in pomegranates, walnuts, and berries, has captured the attention of scientists and health enthusiasts alike. Its unique ability to enhance mitochondrial function and promote cellular autophagy positions it as a potential game-changer in longevity science. As interest in biohacking and healthy aging continues to surge, Urolithin A supplements are becoming increasingly popular among those seeking to optimize their cellular health.

The science behind Urolithin A is particularly fascinating. Unlike many dietary compounds that require specific conditions for activation, Urolithin A is produced through the gut microbiome's metabolism of ellagitannins. However, not everyone's microbiome can efficiently convert these precursors into active Urolithin A, which is why direct supplementation with CAS No. 1143-70-0 has gained traction. Research suggests that this compound may support muscle endurance, mitochondrial biogenesis, and even brain health, making it a multifaceted tool for wellness optimization.

One of the most compelling aspects of Urolithin A is its role in mitophagy – the process by which cells recycle damaged mitochondria. This mechanism is crucial for maintaining cellular energy production and preventing age-related decline. Studies have shown that Urolithin A benefits may include improved exercise performance, enhanced metabolic function, and potential neuroprotective effects. These findings align perfectly with current wellness trends focusing on cellular rejuvenation and metabolic flexibility, explaining why searches for "Urolithin A dosage" and "best Urolithin A supplement" have skyrocketed in recent months.

The bioavailability and pharmacokinetics of Urolithin A (CAS No. 1143-70-0) have been extensively studied, revealing favorable absorption profiles and tissue distribution patterns. Unlike some polyphenols with limited bioavailability, Urolithin A demonstrates remarkable stability and absorption, particularly when administered in micronized or lipid-based formulations. This characteristic makes it an attractive candidate for nutraceutical development and explains why leading supplement brands are increasingly incorporating it into their longevity formulas and cellular health product lines.

Current research directions for Urolithin A extend beyond basic longevity applications. Exciting preclinical studies are investigating its potential role in muscle wasting prevention, cognitive decline mitigation, and even metabolic syndrome management. These diverse applications reflect the compound's pleiotropic effects on cellular metabolism and inflammation pathways. As the scientific community continues to unravel the mechanisms behind Urolithin A's effects, we can anticipate even broader therapeutic applications emerging in the coming years.

For consumers interested in trying Urolithin A supplements, understanding product quality is paramount. The CAS No. 1143-70-0 serves as an important identifier for authentic material, helping distinguish genuine Urolithin A from inferior alternatives. Third-party testing, bioavailability-enhanced formulations, and transparent sourcing are all critical factors to consider when evaluating products. The growing demand for "Urolithin A clinical studies" and "Urolithin A vs NMN" comparisons indicates an increasingly sophisticated consumer base seeking evidence-based solutions for healthy aging.

Looking ahead, the future of Urolithin A research appears exceptionally promising. With ongoing clinical trials investigating its effects on human healthspan and numerous biotech companies exploring novel delivery systems, this compound is poised to become a cornerstone of precision nutrition strategies. As our understanding of mitochondrial health deepens and the quest for biological age reversal intensifies, Urolithin A (CAS No. 1143-70-0) stands out as one of the most exciting and scientifically validated molecules in the longevity space today.

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Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
(CAS:1143-70-0)Urolithin A
COMINGS095
Purity:99%
Quantity:1kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1143-70-0)Urolithin A
LE503
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry